Cas no 1892474-34-8 (2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine
• CAS No: 1892474-34-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6463016
• PubChem ID: 116963013
• Update Time: 2025-05-24

2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine
• EN300-1804902
• [2-(6-methoxynaphthalen-2-yl)propan-2-yl](methyl)amine
• 1892474-34-8

• Inchi： 1S/C15H19NO/c1-15(2,16-3)13-7-5-12-10-14(17-4)8-6-11(12)9-13/h5-10,16H,1-4H3
• InChI Key： YLYKHCOGIZVPKE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C(C)(C)NC

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine

Compound CAS No. 1892474-34-8: 2-(6-Methoxynaphthalen-2-yl)propan-2-yl(methyl)amine

The compound with CAS No. 1892474-34-8, known as 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthol moiety with a substituted amine group, making it a versatile building block for various chemical reactions and applications.

Structural Insights and Synthesis

The structure of 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine is notable for its naphthol core, which is substituted at the 6-position with a methoxy group. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties that are advantageous in synthetic chemistry. The propanamine moiety attached to the naphthol ring introduces additional functionality, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its production. These studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity.

Applications in Drug Discovery

One of the most promising applications of 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine lies in its potential as a lead compound in drug discovery. The naphthol framework is well-known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways, making it a candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

Moreover, the presence of the methoxy group at the 6-position of the naphthol ring contributes to enhanced solubility and bioavailability, which are critical factors in drug development. Preclinical studies have shown that this compound demonstrates selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Chemical Reactivity and Functionalization

The reactivity of 2-(6-methoxynaphthalen-2-yl)propan-2-yl(methyl)amine has been extensively studied, revealing its propensity to undergo various chemical transformations. For instance, the amine group can serve as a nucleophile in substitution reactions, enabling the attachment of additional functional groups. This versatility allows chemists to tailor the molecule for specific applications, such as catalysis or materials science.

Recent research has also focused on the use of this compound as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers has been leveraged in asymmetric catalysis, where it has shown promise in facilitating enantioselective transformations. These findings underscore its potential as a valuable tool in modern organic synthesis.

Environmental Considerations and Sustainability

In addition to its chemical applications, 2-(6-methoxynaphthalen-2-yl)propan-2-ylium methylamine has been evaluated for its environmental impact. Studies on its degradation pathways have provided insights into its persistence in different ecosystems. Researchers have found that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint over time.

Efforts are also being made to develop more sustainable synthesis routes for this compound. Green chemistry principles are being integrated into its production processes, with an emphasis on reducing waste and minimizing energy consumption. These initiatives align with global trends toward environmentally responsible chemical manufacturing.

In conclusion, CAS No. 1892474348: 2-(6-methoxynaphthalen - yl propan - yl methyl amine) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, reactivity, and biological activity make it a valuable asset for researchers seeking innovative solutions in drug discovery and chemical synthesis.